Cas no 73279-38-6 ((+/-)5-hete methyl ester)

• Product Name: (+/-)5-hete methyl ester
• CAS No: 73279-38-6
• Molecular Formula: C₂₁H₃₄O₃
• Molecular Weight: 334.49300
• CID: 977950
• PubChem ID: 13075004

(+/-)5-hete methyl ester Properties

Names and Identifiers

• (+/-)5-hete methyl ester
• (±)5-HETE methyl ester
• 5-HYDROXYEICOSATETRAENOIC ACID METHYL ESTER
• (+/-)-5-HYDROXY-(6E,8Z,11Z,14Z)-*EICOSAT ETRAENOIC A
• (+/-)5-HYDROXY-6E,8Z,11Z,14Z-EICOSATETRAENOIC ACID, METHYL ESTER
• METHYL (6E,8Z,11Z,14Z)-5-HYDROXYICOSA-6,8,11,14-TETRAENOATE
• 5-hydroxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid, methyl ester
• SR-01000946913
• SR-01000946913-1
• 73279-38-6
• CHEMBL56676
• 70968-99-9
• DB-220862
• 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
• Methyl (6e,8z,11z,14z)-5-hydroxy-6,8,11,14-icosatetraenoate

• InChIKey： RWLSHOXCJVZJMD-IQTJLPEBSA-N
• Inchi： InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21(23)24-2/h7-8,10-11,13-15,17,20,22H,3-6,9,12,16,18-19H2,1-2H3/b8-7-,11-10-,14-13-,17-15+
• SMILES： CCCCCC=CCC=CCC=CC=CC(CCCC(=O)OC)O

Computed Properties

• Exact Mass: 334.25100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 334.25079494g/mol
• Heavy Atom Count: 24
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 5.27590
• PSA: 46.53000